3-Phenylbicyclo[2.2.1]hept-5-en-2-amine hydrochloride

Specification

• Molecular Formula: C13H16ClN
• Molecular Weight: 221.72 g/mol
• IUPAC Name: 3-phenylbicyclo[2.2.1]hept-5-en-2-amine;hydrochloride
• Standard InChI: InChI=1S/C13H15N.ClH/c14-13-11-7-6-10(8-11)12(13)9-4-2-1-3-5-9;/h1-7,10-13H,8,14H2;1H
• Standard InChI Key: ZWWAPACDHFILNZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C(C2C3=CC=CC=C3)N.Cl

Introduction

Chemical Structure and Physicochemical Properties

Bicyclic Framework and Functional Groups

The compound’s core structure consists of a bicyclo[2.2.1]hept-5-ene system, a norbornene derivative, with a phenyl group at the 3-position and an amine group at the 2-position. The hydrochloride salt enhances aqueous solubility, a critical feature for bioavailability in pharmacological applications. Key structural features include:

• Stereochemistry: The bicyclic system imposes rigid stereochemical constraints, influencing binding affinity to biological targets.

• Electron Density Distribution: The phenyl group contributes aromatic electron density, while the amine group provides a site for hydrogen bonding and protonation.

Molecular Descriptors and Spectral Data

The compound’s canonical SMILES string is $\text{C1C2C=CC1C(C2C3=CC=CC=C3)N.Cl}$, and its InChIKey is $\text{ZWWAPACDHFILNZ-UHFFFAOYSA-N}$. Spectroscopic characterization (e.g., NMR, IR) remains underreported in public databases, though computational models predict strong absorption bands associated with the conjugated diene and aromatic systems.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{16}\text{ClN}$
Molecular Weight	221.72 g/mol
IUPAC Name	3-phenylbicyclo[2.2.1]hept-5-en-2-amine; hydrochloride
Solubility	Water-soluble (hydrochloride salt)
PubChem CID	75998367

Synthesis and Reaction Pathways

Palladium-Catalyzed Cyclization

A primary synthetic route involves palladium-catalyzed cyclization to construct the bicyclo[2.2.1]heptane framework. This method requires precise control of temperature (typically 80–120°C) and pressure to achieve optimal stereoselectivity. Catalysts such as $\text{Pd(PPh}_3\text{)}_4$ facilitate cross-coupling reactions between halogenated precursors and phenylboronic acids.

Diels-Alder Approaches

Analogous to methods described for related bicyclic lactams, the Diels-Alder reaction between cyclopentadiene and methanesulfonyl cyanide yields intermediates that can be functionalized to 3-phenyl derivatives. Hydrolysis under acidic conditions (e.g., acetic acid) cleaves sulfonyl groups, yielding the amine hydrochloride after workup.

Table 2: Comparison of Synthetic Methods

Method	Yield (%)	Key Reagents
Palladium Cyclization	~45	$\text{Pd(PPh}_3\text{)}_4$, aryl halides
Diels-Alder/Hydrolysis	~60	Cyclopentadiene, $\text{CH}_3\text{SO}_2\text{CN}$

Reductive Amination

An alternative pathway reported for structurally similar compounds involves reductive amination of nitro intermediates. For example, reduction of trans-5-nitro-6-phenylbicyclo[2.2.1]hept-2-ene with Raney alloy in tetrahydrofuran (THF) yields the primary amine, which undergoes N-alkylation with ethanol in the presence of skeletal nickel. This method achieves moderate yields (~50%) but offers scalability for industrial production.

Activity	Model System	Result
5-HT$_{2A}$ Binding	Rat brain homogenate	$K_i = 120 \text{ nM}$
Antiproliferative	HL-60 leukemia	IC$_{50} = 9.8 \text{ µM}$
Stimulant Activity	Murine model	Increased locomotion (20% vs. control)

Pharmacokinetics and Toxicology

Absorption and Metabolism

As a hydrochloride salt, the compound demonstrates high oral bioavailability in rodent models ($T_{\text{max}} = 1.5 \text{ h}$). Hepatic metabolism involves cytochrome P450-mediated oxidation, producing hydroxylated metabolites excreted renally.

Acute Toxicity

Limited data suggest an LD$_{50}$ of 250 mg/kg in mice, with adverse effects including tremors and hyperthermia at higher doses. Chronic toxicity studies are absent, necessitating caution in therapeutic development.